6-(2-butoxyphenyl)-N-(4-methylphenyl)-4-phenyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide
6-(2-butoxyphenyl)-N-(4-methylphenyl)-4-phenyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0928789
InChI:
InChI=1S/C28H29N3O2S/c1-3-4-18-33-23-13-9-8-12-22(23)26-24(27(32)29-21-16-14-19(2)15-17-21)25(30-28(34)31-26)20-10-6-5-7-11-20/h5-17,26H,3-4,18H2,1-2H3,(H,29,32)(H2,30,31,34)
SMILES:
CCCCOC1=CC=CC=C1C2C(=C(NC(=S)N2)C3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)C
Molecular Formula:
C28H29N3O2S
Molecular Weight:
471.6 g/mol
6-(2-butoxyphenyl)-N-(4-methylphenyl)-4-phenyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxamide
CAS No.:
Cat. No.: VC0928789
Molecular Formula: C28H29N3O2S
Molecular Weight: 471.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C28H29N3O2S |
|---|---|
| Molecular Weight | 471.6 g/mol |
| IUPAC Name | 4-(2-butoxyphenyl)-N-(4-methylphenyl)-6-phenyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide |
| Standard InChI | InChI=1S/C28H29N3O2S/c1-3-4-18-33-23-13-9-8-12-22(23)26-24(27(32)29-21-16-14-19(2)15-17-21)25(30-28(34)31-26)20-10-6-5-7-11-20/h5-17,26H,3-4,18H2,1-2H3,(H,29,32)(H2,30,31,34) |
| Standard InChI Key | XTMDMPIRFQWHDI-UHFFFAOYSA-N |
| SMILES | CCCCOC1=CC=CC=C1C2C(=C(NC(=S)N2)C3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)C |
| Canonical SMILES | CCCCOC1=CC=CC=C1C2C(=C(NC(=S)N2)C3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)C |
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